Cas no 80488-04-6 (Benzeneacetamide, 2-bromo-N-[1-(4-chlorophenyl)-1-methylpropyl]-)
![Benzeneacetamide, 2-bromo-N-[1-(4-chlorophenyl)-1-methylpropyl]- structure](https://www.kuujia.com/scimg/cas/80488-04-6x500.png)
80488-04-6 structure
Product name:Benzeneacetamide, 2-bromo-N-[1-(4-chlorophenyl)-1-methylpropyl]-
Benzeneacetamide, 2-bromo-N-[1-(4-chlorophenyl)-1-methylpropyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetamide, 2-bromo-N-[1-(4-chlorophenyl)-1-methylpropyl]-
- 2-(2-bromophenyl)-N-[2-(4-chlorophenyl)butan-2-yl]acetamide
- 80488-04-6
- DTXSID30510349
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- Inchi: InChI=1S/C18H19BrClNO/c1-3-18(2,14-8-10-15(20)11-9-14)21-17(22)12-13-6-4-5-7-16(13)19/h4-11H,3,12H2,1-2H3,(H,21,22)
- InChI Key: DYYRIVOLWOQIBP-UHFFFAOYSA-N
- SMILES: CCC(C)(C1=CC=C(C=C1)Cl)NC(=O)CC2=CC=CC=C2Br
Computed Properties
- Exact Mass: 379.03385g/mol
- Monoisotopic Mass: 379.03385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 29.1Ų
Benzeneacetamide, 2-bromo-N-[1-(4-chlorophenyl)-1-methylpropyl]- Related Literature
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S. Ahmed Chem. Commun., 2009, 6421-6423
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
80488-04-6 (Benzeneacetamide, 2-bromo-N-[1-(4-chlorophenyl)-1-methylpropyl]-) Related Products
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